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Compound of Interest

Compound Name: Chromic acid, potassium zinc salt

Cat. No.: B12672255

This document provides comprehensive safety, handling, and disposal procedures for chromic
acid, potassium zinc salt (also known as potassium zinc chromate). Adherence to these
guidelines is critical for ensuring laboratory safety and regulatory compliance. This substance is
a known human carcinogen and is highly toxic to aquatic life, necessitating meticulous handling
and disposal.[1]

Essential Safety and Handling Information

Immediate and strict adherence to safety protocols is mandatory when working with this
compound.

1. Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of
defense.

» Respiratory Protection: Use a NIOSH-approved air-purifying, particulate filter respirator (N95
or better) when working with the powder or if dust generation is possible.[2] All work should
be conducted in a well-ventilated area or under a chemical fume hood.[3][4]

» Eye Protection: Wear chemical safety goggles or a face shield to prevent eye exposure.[5]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent any skin contact.

[31[5]
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Facilities: An eyewash station and a safety shower must be readily accessible in any area
where this chemical is handled.[5]

. Handling and Storage:
Avoid the formation of dust during handling.[5]

Store containers in a cool, dry, and well-ventilated place, ensuring they are tightly closed.[3]

[5]

Keep the substance isolated from incompatible materials such as strong reducing agents,
combustibles, and organic materials.[5]

Wash hands and exposed skin thoroughly after handling.[5]
. Emergency First Aid:

Skin Contact: Immediately flush the affected skin with large amounts of water while removing
all contaminated clothing. Wash the area thoroughly with soap and water for at least 15-20
minutes and seek immediate medical attention.[1][6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air at once. If breathing has stopped, perform artificial
respiration. Seek immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[6]

Spill Response Protocol

In the event of a spill, prompt and correct action is crucial to mitigate exposure and
environmental contamination.

» Small Spills:

o Evacuate all non-essential personnel from the area.[2]
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o Wearing full PPE, dampen the spilled solid material with 5% acetic acid.[6]

o Carefully transfer the dampened material to a suitable, labeled, and closed container for
hazardous waste.[6]

o Use absorbent paper dampened with 5% acetic acid to clean up any remaining residue.[6]

o Seal the contaminated absorbent paper and any contaminated clothing in a vapor-tight
plastic bag for disposal as hazardous waste.[6]

o Wash the spill area with the 5% acetic acid solution, followed by a thorough cleaning with
soap and water.[6]

e Large Spills:

o

Evacuate personnel immediately and secure the area to prevent entry.[2]
o If possible and safe to do so, prevent the spill from entering drains or public waterways.[3]

o Moisten the spilled material or use a HEPA-filter vacuum to minimize dust generation
during cleanup.[2]

o Collect the material into an appropriate, clearly labeled container for disposal as
hazardous waste.[1][2]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste contractor for final cleanup and disposal.

Disposal Procedures

Chromic acid, potassium zinc salt is classified as a hazardous waste and must be disposed
of following strict regulatory guidelines. The U.S. EPA designates waste containing this
compound with the hazardous waste number D007 (for chromium).[1][7] Never dispose of this
chemical down the drain or in the regular trash.[4]

Pathway 1: Direct Disposal (Recommended)
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Due to the highly toxic and reactive nature of hexavalent chromium compounds, the most
recommended and safest disposal method is through a certified hazardous waste management
program.[8]

o Collection: Collect all waste material (solid chemical, contaminated PPE, and cleanup
materials) in a dedicated, leak-proof, and clearly labeled hazardous waste container.[4] Do
not use metal containers or caps.[4]

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name
("Chromic acid, potassium zinc salt"), and the associated hazards (Toxic, Carcinogen,
Environmental Hazard).

o Storage: Store the sealed container in a designated satellite accumulation area, away from
incompatible materials.

» Pickup: Arrange for pickup and disposal through your institution's EHS department or a
licensed hazardous waste disposal contractor.

Pathway 2: Chemical Treatment (Advanced Users Only)

Chemical reduction of the highly toxic hexavalent chromium (Cr(VI)) to the more stable and
less toxic trivalent chromium (Cr(lIl)) can be performed. This procedure should only be
attempted by trained professionals with appropriate safety measures in place, including a
chemical fume hood and full PPE.[4]

Experimental Protocol: Reduction and Neutralization of Hexavalent Chromium Waste[4]

e Preparation: Conduct the entire procedure in a chemical fume hood. Place a stir bar in a
beaker that is at least five times the volume of the waste to be treated.

e Dilution: Slowly add 100 mL of the chromic acid waste solution to an equal amount of water
in the beaker on a magnetic stir plate.

e pH Adjustment: Test the pH of the diluted solution. The target pH is 1.0.

o If the pH is greater than 1.0, slowly add sulfuric acid until a pH of 1.0 is reached.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/71-3
https://www.newcomersupply.com/documents/other/Chromic_Acid_Waste_Reduction_Memo.pdf
https://www.newcomersupply.com/documents/other/Chromic_Acid_Waste_Reduction_Memo.pdf
https://www.benchchem.com/product/b12672255?utm_src=pdf-body
https://www.newcomersupply.com/documents/other/Chromic_Acid_Waste_Reduction_Memo.pdf
https://www.newcomersupply.com/documents/other/Chromic_Acid_Waste_Reduction_Memo.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12672255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o If the pH is less than 1.0, gradually add small amounts of sodium carbonate to raise the
pH to 1.0.

e Reduction: While stirring, slowly add sodium thiosulfate to the acidic solution. Continue
adding until the solution's color changes, indicating the reduction of Cr(VI) to Cr(lll).

o Neutralization: Slowly add 15 grams of sodium carbonate to neutralize the solution. Continue
stirring for an additional 15 minutes after the solution is neutral.

» Precipitation: Allow the mixture to sit overnight. This will enable the trivalent chromium
hydroxide to precipitate out of the solution.

« Filtration: Filter the mixture to separate the chromium hydroxide precipitate.

» Final Disposal: The resulting precipitate must still be disposed of as hazardous waste in
compliance with all local, state, and federal regulations.[4] Collect it in a labeled, sealed
container for pickup by a hazardous waste contractor.

Quantitative Data Summary

Parameter Value/Guideline Source
EPA Hazardous Waste )

D007 (Chromium) [11[7]
Number
EPA Regulatory Level 5.0 mg/L [1]

OSHA Permissible Exposure 0.005 mg/m3 (8-hour TWA for 2]

Limit (PEL) Cr(VIl))

NIOSH Recommended 0.001 mg/m3 (10-hour TWA for 2]

Exposure Limit (REL) Cr(V1))

Solubility in Water 0.5-1.5g/L (at 20°C) [7]

pH for Chemical Treatment Adjust to 1.0 before reduction [4]

Spill Neutralizing Agent 5% Acetic Acid [6]
Diagrams
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Waste Generation & Initial Handling

Waste Generated:
Chromic Acid, Potassium Zinc Salt

Wear Full PPE:
Respirator, Gloves, Goggles

Disposal & Spill Pathways

Spill or Containerized Waste?

Spill Occurs Routine Waste Collection

Follow Spill Response Protocol Collect in Labeled,
(Dampen, Collect, Clean) Non-Metallic Container

Sealed Hazardous Waste Container

Final Disgosal Decision

Disposal Method?

Direct Disposal via EHS Chemical Treatment (Advanced)
(Recommended) Reduce Cr(VI) to Cr(lll)

Dispose of Precipitate

Licensed Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Disposal workflow for chromic acid, potassium zinc salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12672255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

